1H and 13C NMR chemical shifts for 4-(methylsulfanyl)but-1-yne
1H and 13C NMR chemical shifts for 4-(methylsulfanyl)but-1-yne
Structural Elucidation of 4-(Methylsulfanyl)but-1-yne: A Comprehensive Guide to 1 H and 13 C NMR Chemical Shifts
Executive Summary
In modern synthetic chemistry and drug development, bifunctional molecules like 4-(methylsulfanyl)but-1-yne (also known as but-3-ynyl methyl sulfide) serve as critical building blocks. Possessing both a terminal alkyne for copper-catalyzed azide-alkyne cycloaddition (CuAAC "click" chemistry) and a thioether linkage for further functionalization or metal coordination, this molecule is highly versatile.
For researchers utilizing this synthon, rigorous structural verification is paramount. This whitepaper provides an in-depth, mechanistic breakdown of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts for 4-(methylsulfanyl)but-1-yne. Rather than merely listing empirical data, this guide elucidates the underlying quantum mechanical and electronic causalities—such as diamagnetic anisotropy and inductive effects—that dictate the spectral output.
Molecular Architecture & Spin System Analysis
To accurately interpret the NMR spectra, we must first map the molecular spin system. The molecule consists of a four-carbon aliphatic chain terminating in an alkyne, with a methylsulfanyl ( −S−CH3 ) group attached at the C4 position.
Caption: Spin system map of 4-(methylsulfanyl)but-1-yne highlighting hybridization and connectivity.
The Causality of Electronic Environments
The chemical shifts of this molecule are governed by two primary electronic phenomena:
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Diamagnetic Anisotropy: The π -electrons of the C1-C2 triple bond circulate in the applied magnetic field ( B0 ), creating an induced magnetic field. This induced field opposes B0 along the axis of the triple bond, significantly shielding the terminal C1 proton, while deshielding protons in the equatorial plane (such as the C3 propargylic protons).
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Inductive Deshielding: The sulfur atom is highly polarizable and moderately electronegative. It withdraws electron density from the adjacent C4 methylene and C5 methyl groups via the σ -bond framework, resulting in localized deshielding.
1 H NMR Spectral Assignment
The proton NMR spectrum of 4-(methylsulfanyl)but-1-yne in CDCl3 presents a highly predictable, first-order spin system. The values below are derived from standard empirical structural rules .
Quantitative Data Table: 1 H NMR (400 MHz, CDCl3 )
| Position | Chemical Shift ( δ , ppm) | Multiplicity | Coupling Constant ( J , Hz) | Integration | Mechanistic Assignment |
| H1 ( ≡CH ) | ~1.95 | Triplet (t) | 4J=2.6 | 1H | Shielded by alkyne anisotropy; long-range W-coupling to H3. |
| H5 ( −S−CH3 ) | ~2.12 | Singlet (s) | - | 3H | Deshielded by sulfur inductive effect; isolated spin system. |
| H3 ( −CH2−C≡ ) | ~2.45 | Triplet of doublets (td) | 3J=7.1 , 4J=2.6 | 2H | Propargylic deshielding; vicinal coupling to H4, long-range to H1. |
| H4 ( −CH2−S− ) | ~2.65 | Triplet (t) | 3J=7.1 | 2H | Alpha to sulfur; vicinal coupling to H3. |
Expert Insight: Multiplicity and Coupling Causality
According to the foundational principles of NMR spectroscopy , the terminal alkyne proton (H1) does not appear as a simple singlet. Because the π -system of the alkyne efficiently transmits spin-spin polarization, H1 exhibits a long-range W-coupling ( 4J≈2.6 Hz) with the propargylic H3 protons. Consequently, H3 appears as a complex triplet of doublets (td) : it is split into a triplet by the adjacent H4 methylene ( 3J≈7.1 Hz), and each branch is further split into a doublet by H1.
13 C NMR Spectral Assignment
Carbon-13 NMR provides a direct readout of the carbon skeleton's hybridization and substitution. Because 13 C has a low natural abundance (~1.1%), homonuclear 13C−13C coupling is negligible, yielding sharp singlets in a proton-decoupled ( 1H -BB) spectrum.
Quantitative Data Table: 13 C NMR (100 MHz, CDCl3 )
| Position | Chemical Shift ( δ , ppm) | Hybridization | Mechanistic Assignment |
| C5 ( −S−CH3 ) | ~15.5 | sp3 | Methyl carbon attached to sulfur. |
| C3 ( −CH2−C≡ ) | ~19.5 | sp3 | Propargylic carbon; mild deshielding from the alkyne. |
| C4 ( −CH2−S− ) | ~33.0 | sp3 | Alpha carbon to sulfur; strong inductive deshielding. |
| C1 ( ≡CH ) | ~69.0 | sp | Terminal alkyne carbon; shielded relative to internal alkynes. |
| C2 ( −C≡ ) | ~83.5 | sp | Internal alkyne carbon; deshielded by alkyl substitution. |
Expert Insight: Hybridization and Shielding
The dramatic chemical shift difference between C1 (69.0 ppm) and C2 (83.5 ppm) is a hallmark of terminal alkynes. The internal sp -hybridized carbon (C2) receives electron density from the adjacent sp3 alkyl chain (C3) via hyperconjugation. However, this alkyl substitution also disrupts the symmetry of the alkyne's electron cloud, leading to paramagnetic deshielding of C2 relative to the unsubstituted terminal C1.
Experimental Protocol for NMR Acquisition
To ensure reproducibility and scientific integrity, NMR acquisition must follow a self-validating workflow. The following step-by-step protocol guarantees high-resolution spectral data suitable for publication or regulatory submission.
Caption: Standardized self-validating workflow for high-resolution NMR acquisition and processing.
Step-by-Step Methodology:
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Sample Preparation: Dissolve 15–20 mg of 4-(methylsulfanyl)but-1-yne in 0.6 mL of deuterated chloroform ( CDCl3 ) containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl3 provides the deuterium signal necessary for the spectrometer lock, while TMS acts as an internal standard, self-validating the 0.00 ppm chemical shift reference.
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Locking and Shimming: Insert the sample and lock the spectrometer to the CDCl3 deuterium frequency. Perform gradient shimming (TopShim) followed by manual optimization of the Z0, Z1, and Z2 shims. Causality: Proper shimming ensures magnetic field homogeneity, which is critical for resolving the fine 4J W-coupling (2.6 Hz) of the alkyne proton.
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Pulse Sequence Selection:
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For 1 H NMR: Utilize a standard 30° excitation pulse sequence (zg30).
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For 13 C NMR: Utilize a proton-decoupled sequence with Nuclear Overhauser Effect (NOE) enhancement (zgpg30).
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Acquisition Parameters: Set the time domain (TD) to 64k points. Crucially, set the relaxation delay (D1) to at least 5×T1 (typically 2-3 seconds for 1 H). Causality: Allowing full longitudinal relaxation ensures that the integration of the protons is strictly quantitative.
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Processing and Fourier Transform (FT): Apply an exponential window function (Line Broadening, LB = 0.3 Hz for 1 H; 1.0 Hz for 13 C) to the Free Induction Decay (FID) prior to FT. Causality: Apodization suppresses high-frequency noise at the tail of the FID, optimizing the Signal-to-Noise Ratio (SNR) without severely compromising resolution. Perform manual zeroth- and first-order phase correction to yield purely absorptive peak shapes.
